Cas no 188451-19-6 (2-Propanol, 1-[(2-hydroxyethyl)amino]-3-[(methylheptadecyl)oxy]-)

• Product Name: 2-Propanol, 1-[(2-hydroxyethyl)amino]-3-[(methylheptadecyl)oxy]-
• CAS No: 188451-19-6
• MF: C₂₃H₄₉NO₃
• MW: 387.640067815781
• CID: 1383440
• PubChem ID: 71353117
• Update Time: 2025-04-20

2-Propanol, 1-[(2-hydroxyethyl)amino]-3-[(methylheptadecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(2-hydroxyethyl)amino]-3-[(methylheptadecyl)oxy]-
• 1-(2-hydroxyethylamino)-3-octadecan-2-yloxypropan-2-ol
• 1-[(2-Hydroxyethyl)amino]-3-[(octadecan-2-yl)oxy]propan-2-ol
• DTXSID10777877
• 188451-19-6

• Inchi： 1S/C23H49NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(2)27-21-23(26)20-24-18-19-25/h22-26H,3-21H2,1-2H3
• InChI Key： WJTRARLQLFPMCY-UHFFFAOYSA-N
• SMILES： O(CC(CNCCO)O)C(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 387.37147
• Monoisotopic Mass: 387.37124443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.72